Cas no 1894829-31-2 (2-[3-(Difluoromethyl)phenyl]propan-1-ol)

• Product Name: 2-[3-(Difluoromethyl)phenyl]propan-1-ol
• CAS No: 1894829-31-2
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5972555
• PubChem ID: 117280429
• Update Time: 2025-10-24

2-[3-(Difluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506349
• 1894829-31-2
• 2-[3-(Difluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H12F2O/c1-7(6-13)8-3-2-4-9(5-8)10(11)12/h2-5,7,10,13H,6H2,1H3
• InChI Key： RJSJOEAKRDRXHT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)CO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-[3-(Difluoromethyl)phenyl]propan-1-ol

Recent Advances in the Study of 2-[3-(Difluoromethyl)phenyl]propan-1-ol (CAS: 1894829-31-2) in Chemical Biology and Pharmaceutical Research

The compound 2-[3-(Difluoromethyl)phenyl]propan-1-ol (CAS: 1894829-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 2-[3-(Difluoromethyl)phenyl]propan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of resulting compounds, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most promising applications of 2-[3-(Difluoromethyl)phenyl]propan-1-ol is in the design of small-molecule modulators of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent inhibitors of the p53-MDM2 interaction, a critical target in cancer therapy. The compound's ability to introduce fluorine atoms into drug candidates has also been exploited to improve their pharmacokinetic properties, as evidenced by recent preclinical studies.

From a synthetic chemistry perspective, novel methodologies have been developed to efficiently produce 2-[3-(Difluoromethyl)phenyl]propan-1-ol and its derivatives. A recent breakthrough involves a catalytic asymmetric synthesis approach that allows for the preparation of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where chirality often determines biological activity. These advances have significantly expanded the toolbox available to medicinal chemists working with this important scaffold.

Looking forward, the unique properties of 2-[3-(Difluoromethyl)phenyl]propan-1-ol position it as a versatile platform for future drug discovery efforts. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. As our understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.